4-(3-Formylphenyl)-3-hydroxybenzoic acid

• IUPAC Name: 4-(3-formylphenyl)-3-hydroxybenzoic acid
• InChI: InChI=1S/C14H10O4/c15-8-9-2-1-3-10(6-9)12-5-4-11(14(17)18)7-13(12)16/h1-8,16H,(H,17,18)
• InChI Key: PYODIIOWVNPEPT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C2=C(C=C(C=C2)C(=O)O)O)C=O
• Molecular Formula: C14H10O4
• DSSTOX Substance ID: DTXSID20688869
• Molecular Weight: 242.23 g/mol
• CAS No.: 1261929-22-9

Description

4-(3-Formylphenyl)-3-hydroxybenzoic acid (CAS: 619-12-5, molecular formula: C₈H₆O₄) is a substituted benzoic acid derivative featuring a hydroxyl group (-OH) at the 3-position and a formyl group (-CHO) at the 4-position of the aromatic ring. This compound is structurally characterized by its dual functional groups, which confer unique chemical reactivity and biological activity. It serves as a critical intermediate in medicinal chemistry, particularly in synthesizing kinase inhibitors (e.g., CDK2 inhibitors) via reductive amination or alkylation reactions . Its physicochemical properties include a melting point of 235–240°C, molar mass of 166.13 g/mol, and a density of 1.2208 g/cm³ .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-(3-Formylphenyl)-3-hydroxybenzoic acid typically involves the formylation of 3-hydroxybenzoic acid derivatives. One common method is the Vilsmeier-Haack reaction, where 3-hydroxybenzoic acid is treated with a formylating agent such as N,N-dimethylformamide (DMF) and phosphorus oxychloride (POCl3) to introduce the formyl group at the desired position .

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity of the final product. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions: 4-(3-Formylphenyl)-3-hydroxybenzoic acid undergoes various chemical reactions, including:

Oxidation: The formyl group can be oxidized to a carboxylic acid group using oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: The formyl group can be reduced to a hydroxymethyl group using reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Substitution: The hydroxy group can participate in electrophilic aromatic substitution reactions, such as nitration, sulfonation, and halogenation.

Common Reagents and Conditions:

Oxidation: KMnO4 in an alkaline medium or CrO3 in acetic acid.

Reduction: NaBH4 in methanol or LiAlH4 in ether.

Substitution: Nitration with nitric acid (HNO3) and sulfuric acid (H2SO4), sulfonation with sulfuric acid, and halogenation with halogens (Cl2, Br2) in the presence of a catalyst.

Major Products Formed:

Oxidation: 4-(3-Carboxyphenyl)-3-hydroxybenzoic acid.

Reduction: 4-(3-Hydroxymethylphenyl)-3-hydroxybenzoic acid.

Substitution: Various substituted derivatives depending on the electrophile used.

Scientific Research Applications

4-(3-Formylphenyl)-3-hydroxybenzoic acid has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules and as a building block in organic synthesis.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its role in drug development and as a precursor for pharmaceutical compounds.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 4-(3-Formylphenyl)-3-hydroxybenzoic acid depends on its specific application. In biological systems, it may interact with various molecular targets, such as enzymes and receptors, to exert its effects. The formyl group can undergo nucleophilic addition reactions, while the hydroxybenzoic acid moiety can participate in hydrogen bonding and other interactions with biomolecules .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Positional Isomers and Functional Group Variations

3-Hydroxybenzoic Acid (3-HBA)

• Biological Activity : Biologically inactive in plant defense mechanisms compared to salicylic acid (SA) .
• Metabolism: Metabolized via the gentisate pathway in A. adeninivorans, involving 3-hydroxybenzoate 4-monooxygenase .

4-Hydroxybenzoic Acid (4-HBA)

• Applications : Used in polymer synthesis and as a preservative. Like 3-HBA, it lacks bioactivity in SA-mediated plant defense pathways .

Salicylic Acid (SA)

• Structure : Hydroxyl group at the 2-position and carboxyl group at the 1-position .
• Bioactivity : Key inducer of plant systemic acquired resistance (SAR), with high binding affinity to plant enzymes. Substitutions at the 2- or 5-positions enhance activity, unlike 3-HBA and 4-HBA .

Derivatives with Additional Substituents

4-Formyl-3-hydroxybenzoic Acid Derivatives

• Example : 4-((4-(tert-Butoxycarbonyl)piperazin-1-yl)methyl)-3-hydroxybenzoic acid.
• Role : Used in CDK2 inhibitor synthesis to target arginine-binding pockets and hydrophobic subsites .
• Key Difference : The formyl group enables reductive amination for introducing nitrogen-containing pharmacophores, unlike simpler hydroxybenzoic acids.

3-Formyl-4-hydroxybenzoic Acid

• Structure : Formyl group at 3-position , hydroxyl at 4-position (CAS: 584-87-2).
• Similarity : Structural similarity score of 0.95 to 4-formyl-3-hydroxybenzoic acid, but distinct reactivity due to altered substituent positions .

Complex Aromatic Acid Derivatives

4-(4-Carboxyphenyl)-3-hydroxybenzoic Acid

• Structure : Biphenyl system with carboxyl groups at 4,4' -positions and hydroxyl at 3-position (CAS: 927676-33-3).
• Applications : Metal-organic framework (MOF) synthesis due to its dicarboxylic acid functionality .

Comparative Data Tables

Table 1: Physicochemical Properties of Selected Compounds

Compound	CAS	Molecular Formula	Melting Point (°C)	Key Functional Groups
4-Formyl-3-hydroxybenzoic acid	619-12-5	C₈H₆O₄	235–240	-COOH, -OH (3), -CHO (4)
3-Hydroxybenzoic acid	99-06-9	C₇H₆O₃	201–203	-COOH, -OH (3)
4-Hydroxybenzoic acid	99-96-7	C₇H₆O₃	213–217	-COOH, -OH (4)
Salicylic acid	69-72-7	C₇H₆O₃	158–161	-COOH, -OH (2)
3-Formyl-4-hydroxybenzoic acid	584-87-2	C₈H₆O₄	N/A	-COOH, -OH (4), -CHO (3)